Cas no 1780687-40-2 (3,3-difluoro-5-methylhexan-1-ol)

• Product Name: 3,3-difluoro-5-methylhexan-1-ol
• CAS No: 1780687-40-2
• MF: C₇H₁₄F₂O
• MW: 152.182269573212
• CID: 6078756
• PubChem ID: 105429699
• Update Time: 2025-05-21

3,3-difluoro-5-methylhexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-5-methylhexan-1-ol
• SCHEMBL24391734
• 1780687-40-2
• EN300-1949000

• Inchi： 1S/C7H14F2O/c1-6(2)5-7(8,9)3-4-10/h6,10H,3-5H2,1-2H3
• InChI Key： FHXKMDLTCDWYOC-UHFFFAOYSA-N
• SMILES： FC(CCO)(CC(C)C)F

Computed Properties

• Exact Mass: 152.10127139g/mol
• Monoisotopic Mass: 152.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 3,3-difluoro-5-methylhexan-1-ol

3,3-Difluoro-5-Methylhexan-1-Ol: A Comprehensive Overview

The compound 3,3-difluoro-5-methylhexan-1-ol, identified by the CAS number 1780687-40-2, is an organic compound with a unique structure that makes it interesting for various applications in the chemical industry. This alcohol derivative features a six-carbon chain with two fluorine atoms attached to the third carbon and a methyl group on the fifth carbon. The hydroxyl group (-OH) is located on the first carbon, giving it its name as a primary alcohol. The presence of fluorine atoms introduces unique electronic and steric properties, which can influence its reactivity and behavior in different chemical environments.

Recent studies have highlighted the potential of 3,3-difluoro-5-methylhexan-1-ol in the synthesis of advanced materials and pharmaceutical intermediates. Its structure allows for versatile reactions, including oxidation, reduction, and substitution reactions. For instance, researchers have explored its use as a precursor in the synthesis of fluorinated polymers, which are known for their excellent thermal stability and chemical resistance. These polymers find applications in high-performance coatings, electronic devices, and aerospace materials.

In addition to its role in polymer chemistry, 3,3-difluoro-5-methylhexan-1-ol has shown promise in medicinal chemistry. The fluorine atoms in its structure can modulate the physicochemical properties of molecules, making them more suitable for drug delivery systems. Recent advancements in computational chemistry have enabled scientists to predict the binding affinity of this compound with various biological targets, paving the way for its use in designing novel therapeutic agents.

The synthesis of 3,3-difluoro-5-methylhexan-1-ol typically involves multi-step processes that require precise control over reaction conditions. One common approach is through the fluorination of an appropriate alkyl alcohol using electrophilic fluorination agents. This method ensures high selectivity and yields a pure product suitable for further transformations. The development of more efficient catalysts and reaction pathways continues to be an active area of research to enhance the scalability and cost-effectiveness of its production.

From an environmental perspective, understanding the degradation pathways of 3,3-difluoro-5-methylhexan-1-ol is crucial for assessing its impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, though its persistence can vary depending on environmental factors such as temperature and microbial activity. Regulatory frameworks are increasingly emphasizing the need for sustainable practices in chemical manufacturing to minimize ecological risks associated with such compounds.

In conclusion, 3,3-difluoro-5-methylhexan-1-ol (CAS No: 1780687-40-2) is a versatile compound with significant potential across multiple industries. Its unique structure enables diverse applications ranging from advanced materials to pharmaceuticals. As research progresses, new insights into its synthesis, reactivity, and environmental behavior will undoubtedly expand its utility while ensuring responsible use in industrial settings.